![molecular formula C24H36N4O6 B580106 N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine hemifumarate salt CAS No. 207572-68-7](/img/structure/B580106.png)
N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine hemifumarate salt
Overview
Description
“N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine hemifumarate salt” is also known as Rilmenidine hemifumarate salt . It is a bioactive small molecule with a molecular weight of 238.28 . The CAS Number for this compound is 207572-68-7 .
Physical And Chemical Properties Analysis
This compound is a solid and white in color . It is soluble in DMSO (>10 mg/mL) but insoluble in water .Scientific Research Applications
Antidepressant Profile
N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine and its derivatives have been explored for their antidepressant properties. Bourin et al. (1988) found that certain derivatives exhibit an antidepressant profile, suggesting a potential application in mental health treatment (Bourin, Creuzet, Jarry, & Colombel, 1988).
Serotonin 5-HT4 Receptor Agonistic Activity
These compounds also demonstrate significant activity as serotonin 5-HT4 receptor agonists. Research by Kakigami et al. (1998) revealed that specific isomers of similar compounds exhibit serotonin 5-HT4 receptor agonistic activity, which could be beneficial for neurological or gastrointestinal disorders (Kakigami, Usui, Ikami, Tsukamoto, Miwa, Taga, & Kataoka, 1998).
Use in Peptide Synthesis
The compound has been utilized in peptide synthesis as well. Carpino et al. (2009) demonstrated the use of the N-dicyclopropylmethyl (Dcpm) residue in amino acids for amide bond protection during peptide synthesis, which is vital in the production of complex peptides (Carpino, Nasr, Abdel-Maksoud, El‐Faham, Ionescu, Henklein, Wenschuh, Beyermann, Krause, & Bienert, 2009).
Ring Expansion in Organic Synthesis
In organic synthesis, particularly in the formation of 3,4-dihydro-alpha-pyrones, N-heterocyclic carbene catalyzed ring expansion of formylcyclopropanes involving similar compounds has been reported. This synthesis approach was documented by Li, Dai, and You (2009), showcasing the compound's role in facilitating complex chemical transformations (Li, Dai, & You, 2009).
Other Pharmacological Studies
Additional pharmacological studies include the investigation of related compounds in learning and memory impairment models in rats and the exploration of their effects as alpha-2 adrenoceptor agonists, suggesting a range of potential therapeutic applications (Isomae, Morimoto, Hasegawa, Morita, & Kamei, 2003); (Laubie, Poignant, Scuvée-Moreau, Dabire, Dresse, & Schmitt, 1985).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(E)-but-2-enedioic acid;N-(dicyclopropylmethyl)-4,5-dihydro-1,3-oxazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C10H16N2O.C4H4O4/c2*1-2-7(1)9(8-3-4-8)12-10-11-5-6-13-10;5-3(6)1-2-4(7)8/h2*7-9H,1-6H2,(H,11,12);1-2H,(H,5,6)(H,7,8)/b;;2-1+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZFATBMLSYHRTC-WXXKFALUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(C2CC2)NC3=NCCO3.C1CC1C(C2CC2)NC3=NCCO3.C(=CC(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1C(C2CC2)NC3=NCCO3.C1CC1C(C2CC2)NC3=NCCO3.C(=C/C(=O)O)\C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H36N4O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601017676 | |
Record name | N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine hemifumarate salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601017676 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
476.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
207572-68-7 | |
Record name | N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine hemifumarate salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601017676 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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